Cas no 763903-67-9 (5'-Thymidylic acid,3'-deoxy-3'-fluoro-, mono[2-(decyloxy)-3-(dodecylthio)propyl] ester)

• Product Name: 5'-Thymidylic acid,3'-deoxy-3'-fluoro-, mono[2-(decyloxy)-3-(dodecylthio)propyl] ester
• CAS No: 763903-67-9
• MF: C₃₅H₆₄FN₂O₈PS
• MW: 722.928434371948
• CID: 550379
• PubChem ID: 11563925
• Update Time: 2025-04-19

5'-Thymidylic acid,3'-deoxy-3'-fluoro-, mono[2-(decyloxy)-3-(dodecylthio)propyl] ester Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid,3'-deoxy-3'-fluoro-, mono[2-(decyloxy)-3-(dodecylthio)propyl] ester
• (2-decoxy-3-dodecylsulfanylpropyl) [(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl hydrogen phosphate
• FOSALVUDINE TIDOXIL
• Fosalvudine
• HDP 99.0003
• UNII-TR856337M2
• 763903-67-9
• TR856337M2
• SCHEMBL7139635
• DTXSID10227221
• CS-0003635
• Q1439344
• 2-(Decyloxy)-3-(dodecylthio)propyl (((2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl) hydrogen phosphate
• Fosalvudine tidoxil [INN]
• (2RS)-2-(DECYLOXY)-3-((DODECYL)SULFANYL)PROPYL ((2R,3S,5R)-3-FLUORO-5-(5-METHYL-2,4-DIOXO-3,4-DIHYDROPYRIMIDIN-1(2H)-YL)TETRAHYDROFURAN-2-YL)METHYL HYDROGEN PHOSPHATE
• 5'-THYMIDYLIC ACID, 3'-DEOXY-3'-FLUORO-, MONO(2-(DECYLOXY)-3-(DODECYLTHIO)PROPYL) ESTER
• AKOS040748373
• HY-14922

• Inchi： 1S/C35H64FN2O8PS/c1-4-6-8-10-12-14-15-17-19-21-23-48-28-30(43-22-20-18-16-13-11-9-7-5-2)26-44-47(41,42)45-27-32-31(36)24-33(46-32)38-25-29(3)34(39)37-35(38)40/h25,30-33H,4-24,26-28H2,1-3H3,(H,41,42)(H,37,39,40)/t30?,31-,32+,33+/m0/s1
• InChI Key： JHXLLEDIXXOJQD-WELGVCPWSA-N
• SMILES： S(CCCCCCCCCCCC)CC(COP(=O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)F)OCCCCCCCCCC

Computed Properties

• Exact Mass: 722.41100
• Monoisotopic Mass: 722.41050334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 30
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 164.19000
• LogP: 8.78420

5'-Thymidylic acid,3'-deoxy-3'-fluoro-, mono[2-(decyloxy)-3-(dodecylthio)propyl] ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).